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Compound of Interest

Compound Name: SCH529074

Cat. No.: B15582596 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

SCH529074, a p53 activator used in cancer research. While specific disposal instructions from

the manufacturer are not readily available in the public domain, the following best practices for

laboratory chemical waste management should be strictly adhered to.

All laboratory personnel must treat SCH529074 as a potentially hazardous chemical waste.[1]

Disposal procedures should always be conducted in accordance with institutional policies and

local regulations. Consultation with your institution's Environmental Health and Safety (EHS)

office is mandatory before proceeding with any disposal protocol.

Key Chemical and Safety Data
A summary of the known properties of SCH529074 is provided below. The absence of

comprehensive hazard data underscores the need for cautious handling and disposal.
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Property Data

Chemical Name

N³-[2-[[4-[bis(4-chlorophenyl)methyl]-1-

piperazinyl]methyl]-4-quinazolinyl]-N¹,N¹-

dimethyl-1,3-propanediamine

Molecular Formula C₃₁H₃₆Cl₂N₆

Molecular Weight 563.6 g/mol

Physical Form Crystalline solid

Solubility
DMF: 33 mg/mL, DMSO: 25 mg/mL, Ethanol: 33

mg/mL

Storage Store at -20°C

Experimental Protocols Referenced
The disposal procedures outlined below are based on established guidelines for the

management of laboratory chemical waste from various academic and safety institutions.[1][2]

[3][4][5][6] These protocols are designed to minimize risk to personnel and the environment.

Step-by-Step Disposal Procedures for SCH529074
1. Waste Identification and Classification:

Treat all forms of SCH529074 waste as hazardous chemical waste.[1][2] This includes:

Unused or expired pure compound.

Solutions containing SCH529074.

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated Personal Protective Equipment (PPE) (e.g., gloves, lab coats).

Materials used for spill cleanup.

2. Waste Segregation:
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Solid Waste:

Collect solid SCH529074 waste, including contaminated PPE and labware, in a

designated, leak-proof container lined with a heavy-duty plastic bag.[6]

Ensure the container is clearly labeled as "Hazardous Waste" and specifies the contents

(e.g., "Solid SCH529074 Waste").

Liquid Waste:

Collect liquid waste containing SCH529074 in a dedicated, shatter-resistant, and

chemically compatible container (plastic is often preferred).[2][7]

Do not mix with other incompatible waste streams. For instance, keep halogenated and

non-halogenated solvent waste separate.[8][9]

The container must have a secure, screw-top cap and be kept closed except when adding

waste.[2][4][6]

Label the container with a hazardous waste tag detailing all constituents and their

approximate concentrations.

3. Waste Storage (Satellite Accumulation Area):

Store all SCH529074 waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.[2][4]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.[5]

Ensure secondary containment is used for all liquid waste containers to prevent spills.[5][6]

Store incompatible waste types separately within the SAA to prevent accidental reactions.

For example, store acids and bases separately.[4]

4. Arranging for Disposal:
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Do not dispose of SCH529074 down the drain or in the regular trash.[1][2][3] This is a critical

safety and environmental compliance requirement.

Contact your institution's EHS office to schedule a pickup for your hazardous waste.[1][2]

Follow all institutional procedures for waste pickup requests, ensuring all containers are

properly labeled and sealed.

5. Empty Container Disposal:

Empty containers that held SCH529074 must be triple-rinsed with a suitable solvent (such as

ethanol or another solvent in which it is soluble).[1]

The first rinsate must be collected and disposed of as hazardous liquid waste.[10]

Subsequent rinses may be permissible for drain disposal depending on institutional policy,

but it is safest to collect all rinsates as hazardous waste.

After triple-rinsing, deface or remove all hazardous labels from the container before

disposing of it as regular laboratory glass or plastic waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

SCH529074 waste.
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Generation of
SCH529074 Waste

Is the waste solid?

Collect in a labeled,
lined solid waste container.

Yes

Is the waste liquid?

No

Store waste container in a
designated Satellite

Accumulation Area (SAA)
with secondary containment.

Collect in a labeled, sealed,
compatible liquid waste container.

Yes

Is it an empty
stock container?

No

Triple-rinse container.
Collect first rinsate as

hazardous liquid waste.

YesNo
(Contaminated Labware)

Deface original label.

Dispose of container as
non-hazardous lab waste.

Contact Environmental Health
& Safety (EHS) for pickup.

Waste properly disposed.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SCH529074 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

SCH529074, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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